Cas no 188596-19-2 (Urea, N,N'-diformyl-)

• Product Name: Urea, N,N'-diformyl-
• CAS No: 188596-19-2
• MF: C₃H₄N₂O₃
• MW: 116.0755
• MDL: MFCD22689868
• CID: 2621451
• Update Time: 2025-07-18

Urea, N,N'-diformyl- Chemical and Physical Properties

Names and Identifiers

• N,N'-Carbonyldiformamide
• Urea, N,N'-diformyl-
• formamidoketone
• Bio-Forge

• MDL： MFCD22689868
• Inchi： 1S/C3H4N2O3/c6-1-4-3(8)5-2-7/h1-2H,(H2,4,5,6,7,8)
• InChI Key： DWTMJZUGKDTNRU-UHFFFAOYSA-N
• SMILES： O=C(N([H])C([H])=O)N([H])C([H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.1
• Topological Polar Surface Area: 75.3

Additional information on Urea, N,N'-diformyl-

Urea, N,N'-diformyl- (CAS No. 188596-19-2): An Overview and Recent Advances

Urea, N,N'-diformyl- (CAS No. 188596-19-2) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N,N'-diformylurea, is a derivative of urea with two formyl groups attached to the nitrogen atoms. Its chemical structure and properties make it a valuable intermediate in various synthetic pathways and a subject of ongoing research for potential applications in drug development and materials science.

The chemical formula of N,N'-diformylurea is C4H6N2O2, and it has a molecular weight of 114.09 g/mol. The compound is typically synthesized through the reaction of urea with formaldehyde, a process that has been well-documented in the literature. The formyl groups introduce additional reactivity to the urea molecule, making it a versatile building block for the synthesis of more complex molecules.

Recent studies have explored the potential applications of N,N'-diformylurea in various fields. One notable area of research is its use as a precursor in the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of several derivatives of N,N'-diformylurea with potent antiviral properties. These derivatives showed significant activity against a range of viruses, including influenza and herpes simplex virus (HSV), making them promising candidates for further drug development.

In addition to its pharmaceutical applications, N,N'-diformylurea has also been investigated for its potential use in materials science. A recent study published in the Journal of Materials Chemistry A explored the use of N,N'-diformylurea as a cross-linking agent in the synthesis of polymeric materials. The researchers found that the formyl groups in N,N'-diformylurea can effectively react with amine-functionalized polymers to form stable cross-linked networks. These networks exhibited enhanced mechanical properties and thermal stability, making them suitable for applications in coatings, adhesives, and composite materials.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies have shown that N,N'-diformylurea has low toxicity and environmental impact when used under controlled conditions. However, proper handling and disposal practices are essential to ensure environmental safety. Researchers continue to investigate methods to improve the sustainability and eco-friendliness of processes involving N,N'-diformylurea.

In conclusion, N,N'-diformylurea (CAS No. 188596-19-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive intermediate for synthetic chemistry, while its recent applications in pharmaceuticals and materials science highlight its versatility and importance. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable tool in modern scientific endeavors.